Cas no 40445-29-2 (b-Alanine,N-methyl-N-phenyl-, methyl ester)

b-Alanine,N-methyl-N-phenyl-, methyl ester structure
40445-29-2 structure
Product Name:b-Alanine,N-methyl-N-phenyl-, methyl ester
CAS No:40445-29-2
MF:C11H15NO2
MW:193.242303133011
CID:334756
PubChem ID:337190
Update Time:2025-04-19

b-Alanine,N-methyl-N-phenyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • b-Alanine,N-methyl-N-phenyl-, methyl ester
    • methyl 3-(N-methylanilino)propanoate
    • methyl 3-[methyl(phenyl)amino]propanoate
    • DTXSID10320049
    • AKOS009086616
    • NSC354288
    • SCHEMBL9191054
    • N-2-carbomethoxyethyl-N-methylaniline
    • CQGQGDWHIPDSIQ-UHFFFAOYSA-N
    • 40445-29-2
    • NSC-354288
    • Inchi: 1S/C11H15NO2/c1-12(9-8-11(13)14-2)10-6-4-3-5-7-10/h3-7H,8-9H2,1-2H3
    • InChI Key: CQGQGDWHIPDSIQ-UHFFFAOYSA-N
    • SMILES: O(C)C(CCN(C)C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 193.11
  • Monoisotopic Mass: 193.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • Density: 1.071
  • Boiling Point: 287.6°Cat760mmHg
  • Flash Point: 110.2°C
  • Refractive Index: 1.535
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